N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide

• Molecular Formula: C24H21NO4S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: N-(4-butylphenyl)-9,10-dioxoanthracene-2-sulfonamide
• InChI: InChI=1S/C24H21NO4S/c1-2-3-6-16-9-11-17(12-10-16)25-30(28,29)18-13-14-21-22(15-18)24(27)20-8-5-4-7-19(20)23(21)26/h4-5,7-15,25H,2-3,6H2,1H3
• InChI Key: OSLSAAFFYVREEX-UHFFFAOYSA-N
• SMILES: CCCCC1=CC=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)C(=O)C4=CC=CC=C4C3=O

Description

N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide, also known as BPSA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. BPSA is a sulfonamide derivative of anthracene, which is a polycyclic aromatic hydrocarbon (PAH) that has been extensively studied for its biological activities. BPSA has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated in detail.

Mechanism of Action

The mechanism of action of N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide is not fully understood, but it has been proposed to act through various pathways. N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to DNA damage and cell death. N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide has also been reported to inhibit the activity of protein kinase C (PKC), an enzyme involved in cell signaling and regulation, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide has been found to affect various biochemical and physiological processes. It has been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis and cell death. N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide has also been reported to inhibit the expression of various pro-inflammatory cytokines and enzymes, leading to the suppression of inflammation. Moreover, N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide has been shown to modulate the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways, leading to the inhibition of cell growth and proliferation.

Advantages and Limitations for Lab Experiments

N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide has several advantages for use in lab experiments. It is a stable and easily synthesizable compound that can be obtained in high yields using simple methods. N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide has also been shown to exhibit potent biological activities at relatively low concentrations, making it a potential candidate for drug development. However, N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for the research on N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide. One direction is to investigate its potential applications in the treatment of various diseases, including cancer, inflammation, and oxidative stress-related diseases. Another direction is to explore its mechanism of action and its interactions with various signaling pathways and enzymes. Moreover, the development of novel synthetic methods for N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide and its derivatives could lead to the discovery of new compounds with improved biological activities and pharmacological properties.

Synthesis Methods

N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide can be synthesized using different methods, including the reaction of 4-butylaniline with 9,10-anthraquinone-2-sulfonic acid chloride in the presence of a base such as triethylamine. Another method involves the reaction of 4-butylaniline with anthraquinone-2-sulfonic acid in the presence of a dehydrating agent such as polyphosphoric acid. The yield of N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide using these methods ranges from 50-70%.

Scientific Research Applications

N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide has been extensively studied for its potential applications in the field of scientific research. It has been shown to exhibit antibacterial, antifungal, and antitumor activities. N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide has also been demonstrated to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Moreover, N-(4-butylphenyl)-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.